Cas no 3128-15-2 (Cyclopent-1-ene-1,2-dicarboxylic acid)

• Product Name: Cyclopent-1-ene-1,2-dicarboxylic acid
• CAS No: 3128-15-2
• Molecular Formula: C₇H₈O₄
• Molecular Weight: 156.13602
• CID: 318088
• PubChem ID: 324857

Cyclopent-1-ene-1,2-dicarboxylic acid Properties

Names and Identifiers

• Cyclopent-1-ene-1,2-dicarboxylic acid
• 1-Cyclopentene-1,2-dicarboxylicacid
• cyclopentene-1,2-dicarboxylic acid
• 1,2-cyclopentenedicarboxylic acid
• 1,2-Dicarboxy-1-cyclopentene
• Cyclopent-1-en-1,2-dicarbonsaeure
• 1,2-Dicarboxycyclopentene
• NSC 291647
• EN300-151456
• 3128-15-2
• 1-Cyclopentene-1,2-dicarboxylic acid
• AMY16107
• AKOS015993251
• Cyclopent-1-ene-1,2-dicarboxylicacid
• 6W-0249
• CS-0309013
• 6HN8GNQ7SA
• NSC291647
• NSC-291647
• MFCD00155189
• FT-0700895
• Z1255487192
• SCHEMBL252263
• AC-26803
• E10148
• DTXSID40315064

• MDL： MFCD00155189
• InChIKey： JDHOCWRIAQDGEY-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8O4/c8-6(9)4-2-1-3-5(4)7(10)11/h1-3H2,(H,8,9)(H,10,11)
• SMILES： C1CC(=C(C1)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 156.04200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.042
• Heavy Atom Count: 11
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• LogP: 0.63610
• PSA: 74.60000
• Refractive Index: 1.595
• Boiling Point: 342 ºC
• Melting Point: 177-178 ºC
• Flash Point: 175 ºC
• Density: 1.523

Cyclopent-1-ene-1,2-dicarboxylic acid Security Information

Cyclopent-1-ene-1,2-dicarboxylic acid Customs Data

• HS CODE：2917209090
• Customs Data：

  China Customs Code:

  2917209090

  Overview:

  HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives